Cas no 1107695-04-4 (2-Chloro-8-fluoroquinazolin-4-amine)

2-Chloro-8-fluoroquinazolin-4-amine structure
1107695-04-4 structure
Product Name:2-Chloro-8-fluoroquinazolin-4-amine
CAS No:1107695-04-4
MF:C8H5ClFN3
MW:197.596803426743
MDL:MFCD11858273
CID:1039754
PubChem ID:34181655
Update Time:2025-04-20

2-Chloro-8-fluoroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-8-fluoroquinazolin-4-amine
    • 2-chloro-8-fluoro-4-Quinazolinamine
    • 2-Chloro-8-fluoroquizolin-4-amine
    • AK-79547
    • ANW-68482
    • CTK8C2492
    • KB-230131
    • MFCD11858273
    • DB-330205
    • AS-62302
    • 1107695-04-4
    • CS-0060625
    • F13424
    • DTXSID90653125
    • 2-Chloro-4-amino-8-fluoroquinazoline
    • AKOS016006893
    • SCHEMBL19876648
    • MDL： MFCD11858273
    • Inchi： 1S/C8H5ClFN3/c9-8-12-6-4(7(11)13-8)2-1-3-5(6)10/h1-3H,(H2,11,12,13)
    • InChI Key： LNAVBEVTQJAFMN-UHFFFAOYSA-N
    • SMILES： ClC1=NC(=C2C=CC=C(C2=N1)F)N

Computed Properties

  • Exact Mass: 197.0156030g/mol
  • Monoisotopic Mass: 197.0156030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.538±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),

2-Chloro-8-fluoroquinazolin-4-amine Pricemore >>

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